Cas no 2229352-40-1 (2-(1H-indazol-3-yl)-2-methylpropan-1-ol)

• Product Name: 2-(1H-indazol-3-yl)-2-methylpropan-1-ol
• CAS No: 2229352-40-1
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 6061203
• PubChem ID: 165966054
• Update Time: 2025-07-02

2-(1H-indazol-3-yl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(1H-indazol-3-yl)-2-methylpropan-1-ol
• EN300-2000060
• 2229352-40-1

• Inchi： 1S/C11H14N2O/c1-11(2,7-14)10-8-5-3-4-6-9(8)12-13-10/h3-6,14H,7H2,1-2H3,(H,12,13)
• InChI Key： ZANFRKPZJRIWEB-UHFFFAOYSA-N
• SMILES： OCC(C)(C)C1=C2C=CC=CC2=NN1

Computed Properties

• Exact Mass: 190.110613074g/mol
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 48.9Ų

Additional information on 2-(1H-indazol-3-yl)-2-methylpropan-1-ol

Comprehensive Overview of 2-(1H-indazol-3-yl)-2-methylpropan-1-ol (CAS No. 2229352-40-1)

2-(1H-indazol-3-yl)-2-methylpropan-1-ol (CAS No. 2229352-40-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. The compound features an indazole core, a heterocyclic moiety known for its versatility in drug discovery, coupled with a 2-methylpropan-1-ol side chain. This combination makes it a promising candidate for applications in medicinal chemistry, particularly in the development of kinase inhibitors and other targeted therapies.

In recent years, the demand for indazole derivatives has surged, driven by their potential in treating various diseases, including cancer and inflammatory disorders. Researchers are particularly interested in 2-(1H-indazol-3-yl)-2-methylpropan-1-ol due to its ability to modulate key biological pathways. The compound's CAS No. 2229352-40-1 is frequently searched in academic databases and patent filings, reflecting its growing importance in the scientific community.

One of the most common questions surrounding 2-(1H-indazol-3-yl)-2-methylpropan-1-ol is its synthesis and purification methods. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are often employed to ensure the compound's purity and structural integrity. These methods are critical for researchers who rely on high-quality materials for their experiments.

The compound's indazole ring system is a hotspot for structural modifications, enabling the creation of analogs with enhanced bioactivity. This flexibility aligns with current trends in fragment-based drug design, where small molecular fragments are optimized to improve binding affinity and selectivity. As a result, 2-(1H-indazol-3-yl)-2-methylpropan-1-ol is often discussed in the context of structure-activity relationship (SAR) studies.

Another area of interest is the compound's potential role in cancer immunotherapy. With the rise of personalized medicine, researchers are exploring how indazole derivatives can be tailored to target specific immune checkpoints. This aligns with broader industry trends, where small molecule immunomodulators are gaining traction as alternatives to biologics.

From a commercial perspective, 2-(1H-indazol-3-yl)-2-methylpropan-1-ol is available through specialized chemical suppliers, often in milligram to gram quantities. Its CAS No. 2229352-40-1 serves as a unique identifier, ensuring accurate sourcing for laboratories worldwide. Pricing and availability are frequently searched topics, reflecting the compound's niche but growing market.

In summary, 2-(1H-indazol-3-yl)-2-methylpropan-1-ol (CAS No. 2229352-40-1) represents a compelling example of how heterocyclic chemistry continues to drive innovation in drug discovery. Its multifaceted applications, from kinase inhibition to immunomodulation, make it a valuable tool for researchers tackling some of today's most pressing medical challenges.